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In Vitro Cellular Applications and Protocols

In cell-based experiments, GSK6853 is used to elucidate the consequences of BRPF1 bromodomain

inhibition. The typical workflow involves treating cells with the compound and assessing phenotypic and

molecular changes.

Application Cell Lines Used
Typical Treatment
Concentration

Key Readouts

Proliferation/Viability
Assay

A549, H1975 (NSCLC)

[1]

0 - 400 µM (dose-

response) [1]

CCK-8 assay absorbance

(450 nm) [1]

Clonogenic Assay A549, H1975

(NSCLC); PEO4,
OVCAR-3 (Ovarian

Cancer) [1] [2]

25, 50, 100 µM [1]

[2]

Number of colonies (≥50

cells) after 10-14 days [1]

Cell Cycle Analysis A549, H1975

(NSCLC); PEO4,
OVCAR-3 (Ovarian

Cancer) [1] [2]

10, 20, 50 µM for

24h-12d [1] [2]

Flow cytometry (PI

staining); G0/G1 phase
arrest [1] [2]
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Application Cell Lines Used
Typical Treatment
Concentration

Key Readouts

Apoptosis Assay A549, H1975

(NSCLC); Ovarian
Cancer cells [1] [2]

25, 50, 100 µM for

24h [1]

Flow cytometry (Annexin

V/PI staining); Caspase 3/7
activation [1] [2]

Migration/Invasion
Assay

Metastatic Ovarian
Cancer cells [2]

10, 20 µM [2] Reduced cellular migration
and invasion [2]

Western Blot Analysis A549, H1975 (NSCLC)
[1]

50 µM [1] Downregulation of p-JAK2,
p-STAT3, CCNA2 [1]

The diagram below illustrates a key signaling pathway, the BRPF1-JAK2-STAT3-CCNA2 axis, identified

as a mechanism of action for GSK6853 in Non-Small Cell Lung Cancer (NSCLC) cells [1].
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Identified mechanism of GSK6853 action in NSCLC models [1].

Research Applications and Disease Models

GSK6853 has demonstrated potent anti-proliferative and anti-metastatic effects across various cancer models

in preclinical research, establishing BRPF1 as a promising therapeutic target.

Non-Small Cell Lung Cancer (NSCLC): Research shows GSK6853 inhibits proliferation, induces

G0/G1 cell cycle arrest, and promotes apoptosis in A549 and H1975 cell lines. Transcriptomic and
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protein analysis revealed this occurs via disruption of the JAK2/STAT3 signaling pathway and

subsequent downregulation of the cell cycle regulator CCNA2 [1].
Ovarian Cancer: In metastatic ovarian cancer cells, BRPF1 inhibition with GSK6853 significantly

reduces cellular migration and invasion. Treatment also leads to increased DNA damage (e.g.,
elevated γH2A.X), cell cycle deregulation, and activation of apoptosis [2].

Other Cancers: BRPF1 is implicated in gastrointestinal, genitourinary, brain, skin, breast, and
hematological tumors. As a key scaffold for histone acetyltransferase complexes, its dysregulation

can activate oncogenic pathways, making it a broad-interest target in cancer epigenetics [3].

Pharmacokinetics and Experimental Considerations

For in vivo studies, GSK6853 has moderate pharmacokinetic properties. In male CD-1 mice, following a 1

mg/kg IV dose, it showed high blood clearance and a moderate terminal half-life of 1.7 hours. Oral

administration (3 mg/kg) resulted in low bioavailability (22%), while the intraperitoneal (IP) route provided

much higher exposure (85% bioavailability), making IP the recommended route for animal studies [4] [5].

Off-Target Effects: Profiling against 48 unrelated assays showed only weak off-target activities

compared to its potent BRPF1 inhibition. It is recommended to use concentrations no higher than
1 μM in cell-based assays to minimize the chance of off-target effects [5] [6].

Solubility: The compound has good solubility in DMSO and ethanol (81 mg/mL) but is insoluble in
water [5].

GSK6853 serves as a critical tool for validating BRPF1 as a target and exploring the therapeutic potential of

its inhibition in epigenetics-driven diseases, particularly cancer.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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